4-{[(2R)-2-(methoxymethyl)pyrrolidin-1-yl]carbonyl}-2,8-dimethylquinoline

• IUPAC Name: (2,8-dimethylquinolin-4-yl)-[(2R)-2-(methoxymethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H22N2O2/c1-12-6-4-8-15-16(10-13(2)19-17(12)15)18(21)20-9-5-7-14(20)11-22-3/h4,6,8,10,14H,5,7,9,11H2,1-3H3/t14-/m1/s1
• InChI Key: HJPFNZWRDOMDBZ-CQSZACIVSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C)C(=O)N3CCCC3COC
• Isomeric SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C)C(=O)N3CCC[C@@H]3COC
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

4-{[(2R)-2-(methoxymethyl)pyrrolidin-1-yl]carbonyl}-2,8-dimethylquinoline is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. This compound is also known as MQPA and belongs to the class of quinoline derivatives. MQPA is a potent inhibitor of serine proteases and has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and thrombosis.

Mechanism of Action

The mechanism of action of MQPA involves the inhibition of serine proteases by forming a covalent bond with the active site of the enzyme. This binding prevents the enzyme from carrying out its normal function, leading to the inhibition of the protease activity.
Biochemical and Physiological Effects:
MQPA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It also has anti-inflammatory effects by inhibiting the activity of various inflammatory mediators. Additionally, MQPA has been shown to have antithrombotic effects by inhibiting the activity of thrombin.

Advantages and Limitations for Lab Experiments

MQPA has several advantages for use in laboratory experiments. It is a potent inhibitor of serine proteases, making it a valuable tool for studying the role of these enzymes in various biological processes. Additionally, MQPA has been shown to have low toxicity, making it a safe compound to use in laboratory experiments.
However, there are also limitations to the use of MQPA in laboratory experiments. Its potency as an inhibitor of serine proteases may lead to off-target effects, making it difficult to interpret the results of experiments. Additionally, the synthesis of MQPA can be challenging, and the compound may be expensive to produce.

Future Directions

There are several future directions for research on MQPA. One area of interest is the development of new synthetic methods for the production of MQPA. This could lead to more efficient and cost-effective production of the compound.
Another area of interest is the development of new therapeutic applications for MQPA. While it has shown promise in the treatment of cancer, inflammation, and thrombosis, further research is needed to fully understand its potential in these areas. Additionally, MQPA may have applications in other areas of medicine, such as neurodegenerative diseases.
Conclusion:
In conclusion, 4-{[(2R)-2-(methoxymethyl)pyrrolidin-1-yl]carbonyl}-2,8-dimethylquinoline, or MQPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. Its ability to inhibit the activity of serine proteases makes it a valuable tool for studying various biological processes. While there are limitations to its use in laboratory experiments, the future directions for research on MQPA are promising.

Scientific Research Applications

MQPA has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of various serine proteases, including thrombin, trypsin, and chymotrypsin. This inhibition makes MQPA a potential candidate for the treatment of various diseases, including cancer, inflammation, and thrombosis.